2-bromo-N-cyclopropyl-N-methylbenzenesulfonamide

• Molecular Formula: C10H12BrNO2S
• Molecular Weight: 290.18 g/mol
• IUPAC Name: 2-bromo-N-cyclopropyl-N-methylbenzenesulfonamide
• InChI: InChI=1S/C10H12BrNO2S/c1-12(8-6-7-8)15(13,14)10-5-3-2-4-9(10)11/h2-5,8H,6-7H2,1H3
• InChI Key: VFMUPFILIPFKHG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)S(=O)(=O)C2=CC=CC=C2Br

Description

2-bromo-N-cyclopropyl-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C10H12BrNO2S and its molecular weight is 290.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

450 μl of N-cyclopropyl-N-methylamine are added dropwise with cooling to a solution of 640 mg of 2-bromobenzenesulfonyl chloride in 2.5 ml of DCM. The mixture is subsequently stirred at 22° C. for 2 h, extracted twice with 5 ml of 1N sodium hydroxide solution, the organic phase is dried over magnesium sulfate, filtered and evaporated in vacuo.